Cas no 2172376-01-9 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-dimethylpentanoic acid)

• Product Name: 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-dimethylpentanoic acid
• CAS No: 2172376-01-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6458100
• PubChem ID: 165502286
• Update Time: 2025-06-11

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-dimethylpentanoic acid
• 2172376-01-9
• 3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-4,4-dimethylpentanoic acid
• EN300-1483761

• Inchi： 1S/C28H34N2O5/c1-27(2,3)23(16-24(31)32)29-25(33)28(14-8-9-15-28)30-26(34)35-17-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,22-23H,8-9,14-17H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： URJHIFRMBWPILG-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-dimethylpentanoic acid

Introduction to 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-dimethylpentanoic Acid (CAS No. 2172376-01-9)

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-dimethylpentanoic acid, identified by its CAS number 2172376-01-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound features a complex molecular architecture, incorporating a cyclopentylformamido moiety linked to a fluorinated aromatic ring through an amide bond. The presence of a dimethylpentanoic acid side chain further enhances its structural complexity, making it a promising candidate for various biochemical applications.

The< strong>fluoren-9-ylmethoxycarbonyl group in the molecule is particularly noteworthy, as it serves as a protective group for amino functions and can be selectively removed under specific conditions. This characteristic makes the compound valuable in multi-step synthetic pathways, particularly in the development of peptide mimetics and protease inhibitors. The cyclopentylformamido unit contributes to the compound's rigidity and stability, which are crucial properties for drug candidates that need to interact with biological targets over extended periods.

In recent years, there has been a surge in research focused on the development of novel scaffolds that can enhance drug-like properties such as solubility, metabolic stability, and binding affinity. The< strong>3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-dimethylpentanoic acid structure aligns well with these requirements, offering a versatile platform for medicinal chemists to explore.

One of the most compelling aspects of this compound is its potential application in the design of targeted therapies. The fluorinated aromatic ring is known for its ability to improve pharmacokinetic profiles by enhancing lipophilicity and reducing metabolic clearance. Additionally, the cyclopentylformamido moiety can be engineered to mimic natural amino acid sequences, providing a basis for developing peptidomimetics that can interact with specific protein targets. Such interactions are critical in therapeutic interventions aimed at modulating biological pathways associated with diseases like cancer, inflammation, and neurodegeneration.

The< strong>dimethylpentanoic acid side chain adds another layer of functional diversity to the molecule. This moiety can influence both the solubility and binding properties of the compound, making it adaptable for various formulations and delivery systems. For instance, modifications to this side chain could enhance oral bioavailability or improve tissue penetration, which are essential factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. By leveraging molecular dynamics simulations and quantum mechanical calculations, scientists can optimize the< strong>3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-dimethylpentanoic acid structure to improve its affinity for target proteins. These computational tools have become indispensable in modern drug discovery pipelines, allowing for rapid screening of thousands of potential candidates before experimental synthesis begins.

The synthesis of< strong>CAS No. 2172376-01-9 involves multiple steps that require precise control over reaction conditions. The introduction of the fluorinated aromatic ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Similarly, the formation of the amide bond between the cyclopentylformamido unit and the fluorinated intermediate must be carried out under anhydrous conditions to prevent unwanted side reactions.

In conclusion, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-dimethylpentanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.